Cas no 213528-06-4 (9H-Purin-6-amine, 9-[(4-fluorophenyl)methyl]-)
213528-06-4 structure
Product Name:9H-Purin-6-amine, 9-[(4-fluorophenyl)methyl]-
CAS No:213528-06-4
MF:C12H10FN5
MW:243.239704608917
CID:1404603
PubChem ID:11436463
Update Time:2025-04-20
9H-Purin-6-amine, 9-[(4-fluorophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine, 9-[(4-fluorophenyl)methyl]-
- 9-[(4-fluorophenyl)methyl]purin-6-amine
- DTXSID90465846
- AKOS012923785
- 9-(4-Fluorobenzyl)-9H-purin-6-amine
- 9-[(4-fluorophenyl)methyl]-9H-purin-6-amine
- 6-Amino-9-(4-fluorobenzyl)purine
- 213528-06-4
- WSFGAOJQQBTCHL-UHFFFAOYSA-N
- SCHEMBL6659204
- CHEMBL426037
-
- Inchi: 1S/C12H10FN5/c13-9-3-1-8(2-4-9)5-18-7-17-10-11(14)15-6-16-12(10)18/h1-4,6-7H,5H2,(H2,14,15,16)
- InChI Key: WSFGAOJQQBTCHL-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CN1C=NC2C(N)=NC=NC1=2
Computed Properties
- Exact Mass: 243.0922
- Monoisotopic Mass: 243.09202350g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- PSA: 69.62
9H-Purin-6-amine, 9-[(4-fluorophenyl)methyl]- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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